4-(2-Chlorophenyl)pyridine-3-carboxylic acid
Overview
Description
4-(2-Chlorophenyl)pyridine-3-carboxylic acid (CPCA) is a chemical compound that has gained significant attention in the field of scientific research. The compound is known for its potential applications in the development of new drugs and as a tool for studying various biochemical and physiological processes.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 4-(2-Chlorophenyl)pyridine-3-carboxylic acid, focusing on six unique fields:
Pharmaceutical Development
4-(2-Chlorophenyl)pyridine-3-carboxylic acid is extensively studied for its potential in pharmaceutical development. Its unique chemical structure makes it a valuable intermediate in the synthesis of various therapeutic agents. Researchers have explored its use in developing drugs for treating conditions such as inflammation, cancer, and neurological disorders .
Catalysis in Organic Synthesis
This compound is also significant in the field of catalysis. It serves as an efficient catalyst in various organic reactions, including multi-component reactions and cycloadditions. Its ability to facilitate these reactions under mild conditions makes it a valuable tool for synthesizing complex organic molecules .
Material Science
In material science, 4-(2-Chlorophenyl)pyridine-3-carboxylic acid is used in the design and synthesis of novel materials. Its incorporation into polymer matrices can enhance the thermal stability and mechanical properties of the resulting materials. This application is particularly relevant in developing advanced materials for industrial and technological applications .
Coordination Chemistry
The compound’s ability to act as a ligand in coordination chemistry is another important application. It can form stable complexes with various metal ions, which are useful in studying metal-ligand interactions and developing new coordination compounds with potential applications in catalysis, material science, and medicine .
Biological Activity Studies
Researchers have investigated the biological activities of 4-(2-Chlorophenyl)pyridine-3-carboxylic acid and its derivatives. Studies have shown that these compounds exhibit significant antimicrobial, antifungal, and anticancer activities. This makes them promising candidates for developing new therapeutic agents .
Environmental Chemistry
In environmental chemistry, this compound is used to study the degradation and transformation of pollutants. Its interactions with various environmental factors can provide insights into the mechanisms of pollutant breakdown and help develop more effective methods for environmental remediation .
properties
IUPAC Name |
4-(2-chlorophenyl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClNO2/c13-11-4-2-1-3-9(11)8-5-6-14-7-10(8)12(15)16/h1-7H,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHSPOUJCTOFCTD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=C(C=NC=C2)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00692500 |
Source
|
| Record name | 4-(2-Chlorophenyl)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00692500 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Chlorophenyl)nicotinic acid | |
CAS RN |
1261936-64-4 |
Source
|
| Record name | 4-(2-Chlorophenyl)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00692500 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
